2-Hydroxy Atorvastatin Lactone-d5
2-Hydroxy Atorvastatin Lactone-d5
Brand Name:
Vulcanchem
CAS No.:
265989-50-2
VCID:
VC0018270
InChI:
InChI=1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-26-10-6-7-11-27(26)38)29(21-8-4-3-5-9-21)32(22-12-14-23(34)15-13-22)36(31)17-16-25-18-24(37)19-28(39)41-25/h3-15,20,24-25,37-38H,16-19H2,1-2H3,(H,35,40)/t24-,25-/m1/s1/i3D,4D,5D,8D,9D
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O
Molecular Formula:
C33H33FN2O5
Molecular Weight:
561.7 g/mol
2-Hydroxy Atorvastatin Lactone-d5
CAS No.: 265989-50-2
VCID: VC0018270
Molecular Formula: C33H33FN2O5
Molecular Weight: 561.7 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 265989-50-2 |
|---|---|
| Product Name | 2-Hydroxy Atorvastatin Lactone-d5 |
| Molecular Formula | C33H33FN2O5 |
| Molecular Weight | 561.7 g/mol |
| IUPAC Name | 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N-(2-hydroxyphenyl)-4-(2,3,4,5,6-pentadeuteriophenyl)-2-propan-2-ylpyrrole-3-carboxamide |
| Standard InChI | InChI=1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-26-10-6-7-11-27(26)38)29(21-8-4-3-5-9-21)32(22-12-14-23(34)15-13-22)36(31)17-16-25-18-24(37)19-28(39)41-25/h3-15,20,24-25,37-38H,16-19H2,1-2H3,(H,35,40)/t24-,25-/m1/s1/i3D,4D,5D,8D,9D |
| Standard InChIKey | MNECBMZJZFGTIK-AABVQTEKSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O |
| Canonical SMILES | CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O |
| Synonyms | 5-(4-Fluorophenyl)-N-(2-hydroxyphenyl)-2-(1-methylethyl)-4-phenyl-1-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1H-pyrrole-3-carboxamide-d5; |
| PubChem Compound | 10816722 |
| Last Modified | Sep 14 2023 |
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